3-[2-oxo-2-(1-piperidinyl)ethyl]-1,3-benzoxazol-2(3H)-one

• IUPAC Name: 3-(2-oxo-2-piperidin-1-ylethyl)-1,3-benzoxazol-2-one
• InChI: InChI=1S/C14H16N2O3/c17-13(15-8-4-1-5-9-15)10-16-11-6-2-3-7-12(11)19-14(16)18/h2-3,6-7H,1,4-5,8-10H2
• InChI Key: BPMLWQYAKBSZTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CN2C3=CC=CC=C3OC2=O
• Molecular Formula: C14H16N2O3
• DSSTOX Substance ID: DTXSID10349452
• Molecular Weight: 260.29 g/mol
• CAS RN: 113660-29-0

Description

3-[2-oxo-2-(1-piperidinyl)ethyl]-1,3-benzoxazol-2(3H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as PBOX-15 and has been extensively studied for its pharmacological properties. In

Scientific Research Applications

Photoluminescence Properties

The study by Liang-cai Yu et al. (2006) synthesizes two 2D coordination polymer compounds using a drug ligand, demonstrating the materials' strong blue fluorescence when irradiated by UV light. This property is significant for developing materials with potential applications in sensors and light-emitting devices (Liang-cai Yu et al., 2006).

Structural Characterization and Chemical Synthesis

G. Aridoss et al. (2011) provide insights into the structural characterization of a compound, highlighting its conformation and molecular interactions. This research contributes to the understanding of molecular design and the synthesis of complex organic molecules (G. Aridoss et al., 2011).

Vibrational Spectra Analysis

E. Taşal et al. (2009) conducted a detailed study on the molecular structure and vibrational frequencies of a closely related molecule, employing both theoretical and experimental approaches. This work is crucial for understanding the physical and chemical properties of such compounds, which can be applied in various fields, including materials science and molecular engineering (E. Taşal et al., 2009).

Anti-Bacterial Activity

Research by H. Khalid et al. (2016) explores the synthesis and anti-bacterial study of N-substituted derivatives of a related molecule. Their findings contribute to the development of new antibacterial agents, demonstrating the potential pharmaceutical applications of such compounds (H. Khalid et al., 2016).

Mechanism of Action

Target of Action

Piperidine derivatives are known to exhibit a wide range of biological activities and are present in more than twenty classes of pharmaceuticals .

Mode of Action

Piperidine derivatives are known to exhibit various pharmacological properties such as antioxidant, anti-apoptotic, anti-inflammatory, and bioavailability enhancing abilities .

Biochemical Pathways

Piperidine derivatives are known to interact with various physiological systems, including the central nervous system (cns), cardiovascular system (cvs), and gastrointestinal tract (git), among others .

Result of Action

Piperidine derivatives are known to exhibit various physiological activities like anti-asthmatic, anti-tumor, immunomodulatory, cytoprotective, and hepatoprotective effects .